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Compound of Interest

Compound Name: 3-Methylsulfolane

Cat. No.: B1582511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-Methylsulfolane, a polar

aprotic solvent, and its applications within the framework of green and sustainable chemistry.

This document details its physicochemical properties, its role in key chemical processes, and

protocols for its use, handling, and recovery.

Introduction to 3-Methylsulfolane
3-Methylsulfolane (CAS No. 872-93-5) is a five-membered heterocyclic organosulfur

compound, specifically a cyclic sulfone.[1] It is a derivative of sulfolane, featuring a methyl

group on the carbon ring. At room temperature, it is a colorless to light yellow liquid.[1][2] Its

key characteristics, such as a high boiling point, low volatility, high polarity, and excellent

thermal and oxidative stability, make it a solvent of interest for various industrial and laboratory

applications, particularly in the pharmaceutical and petrochemical sectors.[1][3]

From a green chemistry perspective, 3-Methylsulfolane presents several advantageous

properties. Its low vapor pressure reduces fugitive emissions and worker exposure, aligning

with the principle of preventing pollution. Its stability allows for operation over a wide range of

reaction conditions and facilitates its recovery and recycling, which addresses the principles of

using auxiliary substances safely and designing for energy efficiency.[1][4] However, it is

important to note the evolving safety profile of sulfolane-based solvents, which requires careful

handling and risk assessment.[4][5]
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Physicochemical and Safety Data
A summary of key quantitative data for 3-Methylsulfolane is presented below, providing a

basis for its use in experimental design.

Table 1: Physicochemical Properties of 3-Methylsulfolane

Property Value Reference(s)

CAS Number 872-93-5 [5][6]

Molecular Formula C₅H₁₀O₂S [6]

Molecular Weight 134.19 g/mol [6]

Appearance Colorless to light yellow liquid [1][3]

Melting Point 0.5 °C [2]

Boiling Point
278.9 °C at 760 mmHg; 104 °C

at 3 mmHg
[2][3]

Density 1.20 g/cm³ [2][3]

Vapor Pressure 0.885 Pa at 25 °C [2]

Water Solubility 1000 g/L at 20 °C [2]

Flash Point 163 °C [7]

| LogP | -0.4 at 20 °C |[2] |

Table 2: GHS Hazard and Safety Information

Hazard Statement Code Description Reference(s)

Acute Toxicity, Oral H301 Toxic if swallowed [5]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[5]
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| Specific Target Organ Toxicity | H373 | May cause damage to organs through prolonged or

repeated exposure |[5] |

Green Chemistry Profile & Solvent Comparison
The utility of a solvent in green chemistry is often assessed by comparing its properties to

those of more traditional, often hazardous, solvents. While 3-Methylsulfolane offers benefits, a

balanced view is necessary. Its parent compound, sulfolane, has been noted for potential

reproductive toxicity and has faced reclassification in some solvent selection guides from

"recommended" to "hazardous".[4]

Table 3: Comparative Analysis of 3-Methylsulfolane with Common Solvents

Property
3-

Methylsulfolane

N,N-

Dimethylforma

mide (DMF)

Toluene

2-

Methyltetrahydr

ofuran (2-

MeTHF)

Boiling Point

(°C)
278.9 153 111 80

Source Petroleum Petroleum Petroleum
Renewable (e.g.,

corncobs)[8]

Key Hazards

Toxic (oral), Eye

Irritant, Organ

Damage

(repeated

exposure)[5]

Reproductive

Toxin, Irritant

Flammable,

Neurotoxin,

Reproductive

Toxin

Flammable,

Forms Peroxides

Volatility Low High High High

| Recyclability | High (due to stability and high boiling point) | Moderate | Moderate | Moderate |

Logical Relationship: Green Chemistry Attributes of 3-Methylsulfolane

The following diagram illustrates how the intrinsic properties of 3-Methylsulfolane align with

key principles of green chemistry.
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Reduces energy for reflux;
Easier to recycle via distillation
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Enables higher reaction temperatures,
reducing reaction times

Dissolves a wide range of reactants
and catalysts effectively
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Caption: Properties of 3-Methylsulfolane and their relation to green chemistry principles.

Application: Aromatic Hydrocarbon Extraction
A primary industrial application for sulfolane-type solvents is the liquid-liquid extraction of

aromatic compounds (benzene, toluene, xylenes) from hydrocarbon mixtures like reformate.[9]

The high selectivity and solvency of 3-Methylsulfolane for aromatics allow for their efficient

separation from aliphatic hydrocarbons.[9][10]

This generalized protocol describes a lab-scale liquid-liquid extraction to separate toluene from

a heptane/toluene mixture using 3-Methylsulfolane.

Materials:

Feed solution: 20% (v/v) Toluene in n-Heptane

Solvent: 3-Methylsulfolane (purity >98%)

Separatory funnel (250 mL)
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Beakers and graduated cylinders

Rotary evaporator

Gas chromatograph (GC) for analysis

Procedure:

Mixing: Add 50 mL of the heptane/toluene feed solution and 100 mL of 3-Methylsulfolane to

a 250 mL separatory funnel. (This represents a 2:1 solvent-to-feed ratio).

Extraction: Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting to

release pressure.

Phase Separation: Clamp the separatory funnel to a ring stand and allow the layers to

separate for 15-20 minutes. The denser, solvent-rich phase (extract) will be at the bottom,

containing the dissolved toluene. The upper layer is the raffinate, primarily heptane.

Separation: Carefully drain the lower extract phase into a clean, dry beaker. Drain the upper

raffinate phase into a separate beaker.

Analysis (Optional): Analyze samples of the initial feed, the extract phase, and the raffinate

phase by GC to determine the concentration of toluene and heptane in each, thereby

calculating the extraction efficiency.

Solvent Recovery (Extract Phase): Transfer the extract phase to a round-bottom flask. Set

up a simple distillation or use a rotary evaporator to separate the more volatile toluene from

the high-boiling 3-Methylsulfolane. The recovered 3-Methylsulfolane can be reused.

Solvent Recovery (Raffinate Phase): The raffinate phase may contain small amounts of

dissolved solvent. This can be removed by a water wash. Add 20 mL of deionized water to

the raffinate, shake, allow to separate, and remove the aqueous layer. The solvent can then

be recovered from the water by distillation.[11]

Safety Precautions:

Conduct all procedures in a well-ventilated fume hood.[12]
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Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile

gloves, and a lab coat.[7]

Avoid inhalation of vapors and direct contact with skin and eyes.[7]

Consult the Safety Data Sheet (SDS) for 3-Methylsulfolane before use.[7][12]

Experimental Workflow: Liquid-Liquid Aromatic Extraction

The following diagram outlines the key steps in the lab-scale aromatic extraction and solvent

recovery process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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